Cas no 101567-96-8 (3-Oxabicyclo[3.3.1]nonan-9-one)

• Product Name: 3-Oxabicyclo[3.3.1]nonan-9-one
• CAS No: 101567-96-8
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 1081908
• PubChem ID: 23533618
• Update Time: 2025-06-07

3-Oxabicyclo[3.3.1]nonan-9-one Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.3.1]nonan-9-one
• 3-Oxabicyclo<3.2.1>nonan-9-on
• 3-Oxabicyclo<3.3.1>nonan-9-on
• Z1509060896
• DTXSID70634790
• SCHEMBL13226520
• BEA56796
• EN300-7426010
• 101567-96-8

• MDL： MFCD13193580
• Inchi： 1S/C8H12O2/c9-8-6-2-1-3-7(8)5-10-4-6/h6-7H,1-5H2
• InChI Key： PTRBJBWZKVMVSS-UHFFFAOYSA-N
• SMILES： O1CC2C(C(C1)CCC2)=O

Computed Properties

• Exact Mass: 140.08400
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.00200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-Oxabicyclo[3.3.1]nonan-9-one

3-Oxabicyclo[3.3.1]nonan-9-one (CAS No. 101567-96-8): A Comprehensive Overview

3-Oxabicyclo[3.3.1]nonan-9-one, also known by its CAS number 101567-96-8, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinctive oxabicyclo structure, which imparts it with a range of interesting properties and potential applications.

The molecular structure of 3-Oxabicyclo[3.3.1]nonan-9-one consists of a nine-membered ring with an oxygen atom bridging two carbon atoms, forming a bicyclic system. This unique arrangement provides the compound with exceptional stability and reactivity, making it a valuable building block in synthetic chemistry. The compound's ability to undergo various chemical transformations has made it an important intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Recent research has highlighted the potential of 3-Oxabicyclo[3.3.1]nonan-9-one in the development of new materials and pharmaceuticals. For instance, studies have shown that this compound can be used as a precursor for the synthesis of novel polymers with enhanced mechanical and thermal properties. These polymers have potential applications in areas such as coatings, adhesives, and biomedical devices.

In the realm of medicinal chemistry, 3-Oxabicyclo[3.3.1]nonan-9-one has been explored for its potential as a scaffold for drug discovery. Its rigid structure and ability to form stable complexes with metal ions make it an attractive candidate for the design of metal-based drugs. Research has demonstrated that derivatives of this compound exhibit promising biological activities, including antimicrobial, antiviral, and anticancer properties.

The synthesis of 3-Oxabicyclo[3.3.1]nonan-9-one has been optimized through various methods, including ring-closing metathesis (RCM) and intramolecular Diels-Alder reactions. These synthetic routes have been refined to achieve high yields and stereoselectivity, making the compound more accessible for large-scale production and practical applications.

Beyond its use as a synthetic intermediate, 3-Oxabicyclo[3.3.1]nonan-9-one has also been studied for its potential in catalysis. Its unique structure allows it to serve as an effective ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. This property has significant implications for green chemistry and sustainable manufacturing practices.

In the context of materials science, the incorporation of 3-Oxabicyclo[3.3.1]nonan-9-one into polymer networks has led to the development of advanced materials with improved mechanical strength and thermal stability. These materials have found applications in various industries, including automotive, aerospace, and electronics.

The environmental impact of compounds like 3-Oxabicyclo[3.3.1]nonan-9-one is an important consideration in their development and use. Recent studies have focused on assessing the biodegradability and toxicity profiles of this compound to ensure its safe application in various fields. Preliminary results indicate that under controlled conditions, 3-Oxabicyclo[3.3.1]nonan-9-one exhibits low toxicity and good biodegradability, making it a promising candidate for eco-friendly applications.

In conclusion, 3-Oxabicyclo[3.3.1]nonan-9-one (CAS No. 101567-96-8) is a multifaceted compound with a wide range of applications in organic synthesis, materials science, and medicinal chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow even further.